Cas no 941907-30-8 (N-(2-benzoyl-4-methylphenyl)-4-(4-fluorobenzenesulfonyl)butanamide)

• Product Name: N-(2-benzoyl-4-methylphenyl)-4-(4-fluorobenzenesulfonyl)butanamide
• CAS No: 941907-30-8
• MF: C₂₄H₂₂FNO₄S
• MW: 439.499188899994
• CID: 5499930
• PubChem ID: 18585970
• Update Time: 2025-05-27

N-(2-benzoyl-4-methylphenyl)-4-(4-fluorobenzenesulfonyl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-benzoyl-4-methylphenyl)-4-(4-fluorophenyl)sulfonylbutanamide
• AKOS024469373
• F2815-0318
• 941907-30-8
• N-(2-benzoyl-4-methylphenyl)-4-(4-fluorobenzenesulfonyl)butanamide
• N-(2-benzoyl-4-methylphenyl)-4-((4-fluorophenyl)sulfonyl)butanamide

• Inchi： 1S/C24H22FNO4S/c1-17-9-14-22(21(16-17)24(28)18-6-3-2-4-7-18)26-23(27)8-5-15-31(29,30)20-12-10-19(25)11-13-20/h2-4,6-7,9-14,16H,5,8,15H2,1H3,(H,26,27)
• InChI Key： KHBYTHWTDOSMPL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(CCCC(NC1=CC=C(C)C=C1C(C1C=CC=CC=1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 439.12535752g/mol
• Monoisotopic Mass: 439.12535752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 88.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on N-(2-benzoyl-4-methylphenyl)-4-(4-fluorobenzenesulfonyl)butanamide

Recent Advances in the Study of N-(2-benzoyl-4-methylphenyl)-4-(4-fluorobenzenesulfonyl)butanamide (CAS: 941907-30-8)

N-(2-benzoyl-4-methylphenyl)-4-(4-fluorobenzenesulfonyl)butanamide (CAS: 941907-30-8) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in various disease models. This research brief provides an overview of the latest findings related to this compound, highlighting its chemical characteristics, biological activities, and potential clinical applications.

The compound's structure features a benzoyl group, a fluorobenzenesulfonyl moiety, and a butanamide linker, which contribute to its unique physicochemical and biological properties. Recent synthetic efforts have aimed at improving the yield and purity of the compound, with a particular focus on scalable production methods. Advanced analytical techniques, including NMR spectroscopy and high-resolution mass spectrometry, have been employed to confirm the compound's identity and assess its stability under various conditions.

In vitro studies have demonstrated that N-(2-benzoyl-4-methylphenyl)-4-(4-fluorobenzenesulfonyl)butanamide exhibits potent inhibitory activity against specific molecular targets, such as enzymes involved in inflammatory pathways. For instance, recent research has shown that the compound can effectively modulate the activity of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin biosynthesis pathway. This finding suggests potential applications in the treatment of inflammatory diseases, such as rheumatoid arthritis and osteoarthritis.

Further investigations into the compound's pharmacokinetic profile have revealed favorable absorption and distribution properties, with moderate plasma protein binding and good tissue penetration. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects. Recent preclinical studies in animal models have provided promising results, indicating that the compound can reduce inflammation and pain with minimal adverse effects. These findings support the continued development of this molecule as a potential therapeutic agent.

In addition to its anti-inflammatory properties, N-(2-benzoyl-4-methylphenyl)-4-(4-fluorobenzenesulfonyl)butanamide has also been investigated for its potential anticancer effects. Preliminary studies have shown that the compound can induce apoptosis in certain cancer cell lines, possibly through the inhibition of survival signaling pathways. Researchers are currently exploring its synergistic effects with existing chemotherapeutic agents, aiming to enhance treatment efficacy while reducing toxicity.

Despite these promising findings, several challenges must be addressed before the compound can progress to clinical trials. These include further optimization of its pharmacokinetic properties, comprehensive toxicity assessments, and the development of suitable formulations for clinical use. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate the translation of these discoveries into potential therapies.

In conclusion, N-(2-benzoyl-4-methylphenyl)-4-(4-fluorobenzenesulfonyl)butanamide (CAS: 941907-30-8) represents a promising candidate for the development of novel therapeutic agents targeting inflammatory and neoplastic diseases. Continued research into its mechanism of action, structure-activity relationships, and clinical potential will be essential to fully realize its therapeutic value. This research brief underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and medicinal chemistry.